Cas no 1006485-96-6 (4-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid)

4-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid structure

1006485-96-6 structure

Product Name:4-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid

CAS No:1006485-96-6

MF:C₁₁H₁₂N₂O₂S

MW:236.290181159973

MDL:MFCD06803413

CID:3056874

PubChem ID:19620569

Update Time:2025-04-21

4-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid
- AKOS B019258
- AKOS PAO-0055
- ART-CHEM-BB B019258
- 4-[(3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]THIOPHENE-2-CARBOXYLIC ACID
- STK349563
- CS-0325518
- 4-[(3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-2-THIOPHENECARBOXYLIC ACID
- MFCD06803413
- 4-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylicacid
- 1006485-96-6
- AKOS000309536
- 4-[(3,5-dimethylpyrazol-1-yl)methyl]thiophene-2-carboxylic acid
- MDL： MFCD06803413
- Inchi： 1S/C11H12N2O2S/c1-7-3-8(2)13(12-7)5-9-4-10(11(14)15)16-6-9/h3-4,6H,5H2,1-2H3,(H,14,15)
- InChI Key： TWIVYJZTHNAPIY-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC(=C1)CN1C(C)=CC(C)=N1

Computed Properties

Exact Mass: 236.06194880Da
Monoisotopic Mass: 236.06194880Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 83.4Å²

4-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM483828-1g	4-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid	1006485-96-6	97%	1g	$337	2023-01-20
Matrix Scientific	208075-1g	4-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylic acid	1006485-96-6		1g	$840.00	2023-09-05

4-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
3. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
4. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
5. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073

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